Cas no 850021-27-1 (2-(morpholin-4-yl)-1,3-benzothiazol-6-amine)

2-(morpholin-4-yl)-1,3-benzothiazol-6-amine structure
850021-27-1 structure
Product Name:2-(morpholin-4-yl)-1,3-benzothiazol-6-amine
CAS No:850021-27-1
MF:C11H13N3OS
MW:235.305420637131
MDL:MFCD06385031
CID:3107918
PubChem ID:2608752
Update Time:2025-04-21

2-(morpholin-4-yl)-1,3-benzothiazol-6-amine Chemical and Physical Properties

Names and Identifiers

    • 2-MORPHOLINOBENZO[D]THIAZOL-6-AMINE
    • 2-(morpholin-4-yl)-1,3-benzothiazol-6-amine
    • HMS2685H06
    • 2-morpholin-4-yl-1,3-benzothiazol-6-amine
    • WAY-644841
    • BS-14046
    • HMS1729H10
    • CS-0213033
    • AKOS001089409
    • SR-01000064330
    • MFCD06385031
    • SR-01000064330-1
    • DTXSID80368978
    • Z57160355
    • MLS001006284
    • EN300-12219
    • SMR000384281
    • 850021-27-1
    • SCHEMBL14824499
    • CHEMBL1582891
    • AJB02127
    • MDL: MFCD06385031
    • Inchi: 1S/C11H13N3OS/c12-8-1-2-9-10(7-8)16-11(13-9)14-3-5-15-6-4-14/h1-2,7H,3-6,12H2
    • InChI Key: XNMBVXZHRNOPKG-UHFFFAOYSA-N
    • SMILES: S1C2C=C(C=CC=2N=C1N1CCOCC1)N

Computed Properties

  • Exact Mass: 235.07793322g/mol
  • Monoisotopic Mass: 235.07793322g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 247
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 79.6Ų

Experimental Properties

  • Density: 1.4±0.1 g/cm3
  • Boiling Point: 443.3±55.0 °C at 760 mmHg
  • Flash Point: 221.9±31.5 °C
  • Vapor Pressure: 0.0±1.1 mmHg at 25°C

2-(morpholin-4-yl)-1,3-benzothiazol-6-amine Security Information

2-(morpholin-4-yl)-1,3-benzothiazol-6-amine Pricemore >>

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